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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylolpropane trioleate (TMPTO) is a synthetic triester with growing interest in the
pharmaceutical industry. Its favorable physicochemical properties, including high stability and
lipophilicity, position it as a versatile excipient in various drug delivery systems. This technical
guide provides a comprehensive overview of TMPTO, focusing on its chemical identity,
synthesis, and available safety information. While extensive data on its biological interactions
and metabolic fate are still emerging, this document consolidates the current knowledge to
support further research and development in pharmaceutical formulations.

Core Chemical and Physical Properties

Trimethylolpropane trioleate is the triester of trimethylolpropane and oleic acid. Its chemical
structure and key properties are summarized below.
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Property Value Reference
CAS Number 57675-44-2 [1]
Molecular Formula C60H11006 [2]
Molecular Weight 927.5 g/mol [2]
Light yellow to amber liquid
Appearance _ _ [1]
with a mild odor
Insoluble in water; Soluble in
Solubility organic solvents like ethanol, [1]
ether, and chloroform
Density 0.93 g/cm?3 at 25°C [1]
Boiling Point 360°C [1]
Flash Point 200°C [1]

Synthesis of Trimethylolpropane Trioleate

The primary method for synthesizing TMPTO is through the esterification of trimethylolpropane

with oleic acid. Both chemical and enzymatic catalysis methods have been reported, with

enzymatic synthesis offering a "greener" alternative that is often preferred for pharmaceutical

applications due to milder reaction conditions and higher purity of the final product.

Chemical Synthesis Protocol

A common method for chemical synthesis involves the direct esterification of

trimethylolpropane and oleic acid.
Materials:

e Trimethylolpropane (TMP)

e Oleic Acid (OA)

 Sulfuric Acid (catalyst)
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Toluene (azeotropic agent)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate
Procedure:

¢ Mix trimethylolpropane and oleic acid in a 3-neck glass reactor equipped with a magnetic
stirrer.[3]

e Add sulfuric acid (1.5% by weight of reactants) to the mixture as a catalyst.[3]

e Add toluene to the mixture to act as an azeotroping agent for the removal of water produced
during the reaction.[3]

o Heat the mixture to 150°C for 5 hours. Use a Dean-Stark apparatus to collect the water-
toluene azeotrope.[3]

 After the reaction is complete, extract the product using ethyl acetate.[3]
e Wash the organic layer with a brine solution.
» Dry the organic layer over anhydrous sodium sulfate.

* Remove the solvent under vacuum to obtain the final product, trimethylolpropane trioleate.

[3]

Enzymatic Synthesis Protocol

Lipase-catalyzed synthesis provides a milder and more specific alternative to chemical
synthesis. Immobilized Candida antarctica lipase B (Novozym® 435) is a commonly used
catalyst.

Materials:

e Trimethylolpropane (TMP)
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e Oleic Acid

o Immobilized Candida antarctica lipase B (Novozym® 435)

e 2-Propanol (for catalyst washing)

Procedure:

o Combine trimethylolpropane and oleic acid in a solvent-free medium.

¢ Add Novozym® 435 to the mixture.

o Conduct the reaction at 70°C for 24 hours.[4]

» Monitor the reaction progress by measuring the consumption of oleic acid.

» Upon completion, the enzyme can be recovered by filtration for potential reuse.

e The biocatalyst can be washed with 2-propanol between batches to improve its half-life.[4]

o The final product is obtained after removal of the enzyme.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://portal.research.lu.se/en/publications/lipase-mediated-syntheses-of-trimethylolpropane-based-biolubrican/
https://portal.research.lu.se/en/publications/lipase-mediated-syntheses-of-trimethylolpropane-based-biolubrican/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants Catalysts
) [ . . ] [ Chemical Catalyst ] [ Enzymatic Catalyst l
(Tnmethylolpropane (TMP)) Oleic Acid (OA) (e.g., Sulfuric Aé/id) (Z.g. Lipase)y
Chemical Route Enzymatic Route

Synthesis Process
Y \J
( Esterification Reaction \

Lk(chemical or Enzymatic) )j

4 Products &‘furification

(Crude Trimethylolpropane Trioleate)

Y

Purification
(e.g., Extraction, Washing)

Y

[Pure Trimethylolpropane Trioleate)
G J

Click to download full resolution via product page

Caption: Synthesis workflow for Trimethylolpropane Trioleate.
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Safety and Toxicology

Based on available information, trimethylolpropane trioleate is considered to have a low
toxicity profile, making it suitable for use in pharmaceutical applications as an excipient. It is
reported to be non-toxic and non-irritating to the skin and eyes.[1] It is also not considered to
be a sensitizer.[1]

However, it is important to note that comprehensive toxicological studies specifically on
TMPTO, particularly regarding oral administration, genotoxicity, and carcinogenicity, are not
widely available in the public domain. The majority of the available safety data is from industrial
applications. For pharmaceutical use, further specific toxicological assessments would be
required to meet regulatory standards.

Safety Parameter Observation Reference

Acute Oral Toxicity Expected to be of low toxicity.

Expected to be slightly
o irritating. Prolonged or
Skin Irritation
repeated contact may cause

dryness or cracking.

Eye Irritation May cause mild eye irritation. [5]

o Not considered to be a
Sensitization N [1]
sensitizer.

No data available for TMPTO.
Studies on a related
compound, trimethylolpropane
triacrylate (TMPTA), have
Genotoxicity shown mixed results in vitro,
but it is considered not
genotoxic in vivo. However,
these results are not directly
applicable to TMPTO.

Pharmaceutical Applications
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Trimethylolpropane trioleate's primary role in pharmaceuticals is as an excipient. Its lipophilic
nature makes it a suitable candidate for use as a solubilizing agent and emulsifier in the

formulation of various drugs to enhance their solubility and bioavailability.[1] It is also utilized in
the development of lipid-based drug delivery systems, such as liposomes and microemulsions.

[1]

Signaling Pathways and Biological Interactions

Currently, there is no publicly available research detailing the specific interactions of
trimethylolpropane trioleate with biological signaling pathways. Its primary function as a
pharmaceutical excipient is considered to be biochemically inert, facilitating drug delivery
without exerting a pharmacological effect of its own. Research into its metabolic fate and
potential interactions with metabolic enzymes is an area for future investigation.
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Caption: Functional role of Trimethylolpropane Trioleate in pharmaceuticals.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.nbinno.com/?news/SAO-trimethylolpropane-trioleate-manufacturer-properties-safety-and-market-prospects
https://www.nbinno.com/?news/SAO-trimethylolpropane-trioleate-manufacturer-properties-safety-and-market-prospects
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.benchchem.com/product/b1311115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Trimethylolpropane trioleate is a promising excipient for pharmaceutical formulations,
offering excellent stability and solubilizing properties. While its synthesis is well-established,
and initial safety data are favorable, a comprehensive understanding of its biological
interactions is lacking. To fully realize its potential in drug development, further research is
needed in the following areas:

o Detailed Toxicological Profiling: Comprehensive studies on oral and dermal toxicity,
genotoxicity, and carcinogenicity are necessary to establish a robust safety profile for
pharmaceutical use.

e Metabolism and Pharmacokinetics: Understanding the absorption, distribution, metabolism,
and excretion (ADME) of TMPTO is crucial for assessing its safety and potential impact on
drug co-administration.

» Biological Interactions: Investigations into any potential interactions with cellular pathways or
drug-metabolizing enzymes would provide a more complete picture of its in vivo behavior.

As the demand for novel and effective drug delivery systems grows, a deeper understanding of
excipients like trimethylolpropane trioleate will be essential for the development of safe and
efficacious medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Trimethylolpropane
Trioleate for Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311115#trimethylolpropane-trioleate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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